Cas no 2098048-73-6 (3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative featuring a bromophenyl substituent, making it a valuable intermediate in synthetic organic chemistry. Its difluorocyclopropane core enhances stability and reactivity, while the bromine atom offers versatility for further functionalization via cross-coupling reactions. The carboxylic acid group provides an additional handle for derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. This compound is particularly useful in the development of bioactive molecules due to its rigid cyclopropane scaffold and fluorine-induced electronic effects, which can improve metabolic stability and binding affinity. Suitable for controlled reactions, it is supplied with high purity to ensure consistent performance in research and industrial applications.
3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid structure
2098048-73-6 structure
Product Name:3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
CAS No:2098048-73-6
MF:C10H7BrF2O2
MW:277.062189340591
CID:5012640
PubChem ID:121207595
Update Time:2025-10-28

3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
    • F2147-3991
    • AKOS026716790
    • 2098048-73-6
    • 3-(4-bromophenyl)-22-difluorocyclopropane-1-carboxylic acid
    • starbld0020280
    • 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
    • Inchi: 1S/C10H7BrF2O2/c11-6-3-1-5(2-4-6)7-8(9(14)15)10(7,12)13/h1-4,7-8H,(H,14,15)
    • InChI Key: GYKLECAKZLVRBQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C(C1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 275.95975g/mol
  • Monoisotopic Mass: 275.95975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3

3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92895-100mg
3-(4-bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
2098048-73-6 95%
100mg
¥428.0 2023-09-05
Aaron
AR01WKBJ-100mg
3-(4-bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
2098048-73-6 95%
100mg
$98.00 2025-02-12
1PlusChem
1P01WK37-100mg
3-(4-bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
2098048-73-6 95%
100mg
$96.00 2023-12-19

Additional information on 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Recent Advances in the Study of 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2098048-73-6)

3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2098048-73-6) is a fluorinated cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological targets. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

One of the most notable advancements in the study of 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid is its incorporation into the design of novel enzyme inhibitors. Researchers have demonstrated that the difluorocyclopropane moiety can mimic transition states or high-energy intermediates in enzymatic reactions, making it a valuable scaffold for inhibitor development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibit potent inhibitory activity against cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections.

In addition to its role in enzyme inhibition, 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid has been investigated for its potential in drug discovery programs targeting G protein-coupled receptors (GPCRs). The compound's rigid cyclopropane ring and fluorine atoms contribute to its ability to interact with hydrophobic pockets in GPCR binding sites. A recent preprint on bioRxiv detailed the use of this compound as a building block for the development of selective agonists for the adenosine A2A receptor, a target for neurodegenerative and inflammatory diseases.

Another area of interest is the compound's application in the synthesis of fluorinated analogs of natural products. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates. A 2024 study in Organic Letters described the efficient incorporation of 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid into the structure of a fluorinated analog of a marine-derived alkaloid, which showed enhanced antitumor activity in preclinical models.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid derivatives. Recent efforts have focused on improving the stereoselectivity and yield of the cyclopropanation reaction, as reported in a 2023 ACS Catalysis paper. The authors developed a novel catalytic system that enables the efficient synthesis of enantiomerically pure difluorocyclopropane derivatives, paving the way for broader applications of this compound class.

In conclusion, 3-(4-Bromophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2098048-73-6) represents a versatile and valuable building block in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a promising candidate for further research and development. Future studies should explore its potential in additional therapeutic areas and address the remaining synthetic challenges to fully harness its potential.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm